Cas no 212374-03-3 (Benzonitrile, 3-[(1S)-1,2-dihydroxyethyl]-)

• Product name: Benzonitrile, 3-[(1S)-1,2-dihydroxyethyl]-
• CAS No: 212374-03-3
• MF: C₉H₉NO₂
• MW: 163.17326
• CID: 1399288
• PubChem ID: 69795694

Benzonitrile, 3-[(1S)-1,2-dihydroxyethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(1S)-1,2-dihydroxyethyl]-
• 3-[(1S)-1,2-dihydroxyethyl]benzonitrile
• 212374-03-3
• DTXSID70741352
• SCHEMBL6481575

• Inchi： InChI=1S/C9H9NO2/c10-5-7-2-1-3-8(4-7)9(12)6-11/h1-4,9,11-12H,6H2/t9-/m1/s1
• InChI Key： DTBZIKXQEKAHFC-SECBINFHSA-N
• SMILES： C1=CC(=CC(=C1)C(CO)O)C#N

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25